Cas no 920459-44-5 (4-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide)

• Product Name: 4-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide
• CAS No: 920459-44-5
• MF: C₁₇H₁₇N₅O
• MW: 307.349782705307
• CID: 5986453
• PubChem ID: 41567105
• Update Time: 2025-10-31

4-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide
• 4-methyl-N-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]benzamide
• 4-methyl-N-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}benzamide
• F2070-0511
• AKOS024625433
• 920459-44-5
• 4-methyl-N-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)benzamide

• Inchi： 1S/C17H17N5O/c1-12-3-7-14(8-4-12)17(23)18-11-16-19-20-21-22(16)15-9-5-13(2)6-10-15/h3-10H,11H2,1-2H3,(H,18,23)
• InChI Key： MFXRWPRKPNXHLM-UHFFFAOYSA-N
• SMILES： C(NCC1N(C2=CC=C(C)C=C2)N=NN=1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 307.14331018g/mol
• Monoisotopic Mass: 307.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.7Ų

Additional information on 4-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide

Comprehensive Overview of 4-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide (CAS No. 920459-44-5)

4-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide, identified by its CAS No. 920459-44-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a benzamide moiety with a tetrazole ring, making it a subject of interest for drug discovery and material science applications. Its synthesis and properties align with current trends in small-molecule therapeutics and heterocyclic chemistry, addressing growing demand for novel bioactive agents.

The tetrazole component in 4-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide is particularly noteworthy, as tetrazole derivatives are widely explored for their metabolic stability and hydrogen-bonding capabilities. Researchers frequently investigate such compounds for potential roles in enzyme inhibition or receptor modulation, reflecting broader industry inquiries like "tetrazole-based drug design" or "bioisosteres for carboxylic acids." The compound’s CAS No. 920459-44-5 serves as a critical identifier in patent literature and regulatory documentation, emphasizing its relevance in intellectual property discussions.

Recent advancements in high-throughput screening (HTS) technologies have amplified interest in structurally complex molecules like 4-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide. Its dual-functional design (combining benzamide and tetrazole groups) positions it as a candidate for addressing queries such as "multitarget drug discovery" or "scaffold hopping strategies." Analytical techniques like NMR spectroscopy and mass spectrometry are typically employed to validate its purity and structural integrity, topics frequently searched by synthetic chemists.

From an industrial perspective, the compound’s applications extend to agrochemicals and material science, where its stability under varying pH conditions is advantageous. Searches for "thermostable heterocycles" or "non-peptidic pharmacophores" often intersect with studies on this molecule. Furthermore, its methyl-substituted aromatic rings contribute to enhanced lipophilicity, a property scrutinized in forums discussing "drug permeability optimization."

Environmental and safety profiles of CAS No. 920459-44-5 are also critical considerations. While not classified as hazardous, its handling adheres to standard laboratory protocols for organic compounds. This aligns with trending searches on "green chemistry alternatives" and "sustainable synthesis routes," highlighting the compound’s compatibility with modern eco-conscious research practices.

In summary, 4-methyl-N-{1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl}benzamide represents a versatile chemical entity bridging multiple scientific domains. Its structural features and CAS No. 920459-44-5 make it a recurring subject in academic publications and industrial R&D, resonating with contemporary explorations in medicinal chemistry and molecular design.